Cas no 2649057-56-5 (2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyrimidin-5-yl}formamido)-2-methylbutanoic acid)

• Product Name: 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyrimidin-5-yl}formamido)-2-methylbutanoic acid
• CAS No: 2649057-56-5
• MF: C₂₆H₂₆N₄O₅
• MW: 474.508446216583
• CID: 6179708
• PubChem ID: 165810333
• Update Time: 2025-06-30

2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyrimidin-5-yl}formamido)-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyrimidin-5-yl}formamido)-2-methylbutanoic acid
• EN300-1500314
• 2649057-56-5
• 2-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pyrimidin-5-yl}formamido)-2-methylbutanoic acid

• Inchi： 1S/C26H26N4O5/c1-3-26(2,24(32)33)30-23(31)16-12-27-22(28-13-16)14-29-25(34)35-15-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-13,21H,3,14-15H2,1-2H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： JZPIBZXTYFAGDD-UHFFFAOYSA-N
• SMILES： O(C(NCC1N=CC(=CN=1)C(NC(C(=O)O)(C)CC)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 474.19031994g/mol
• Monoisotopic Mass: 474.19031994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 749
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 131Ų

Additional information on 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyrimidin-5-yl}formamido)-2-methylbutanoic acid

Recent Advances in the Study of 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyrimidin-5-yl}formamido)-2-methylbutanoic acid (CAS: 2649057-56-5)

The compound 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyrimidin-5-yl}formamido)-2-methylbutanoic acid (CAS: 2649057-56-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel peptide-based drugs and targeted therapies. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the pyrimidine ring in its structure makes it a valuable intermediate in peptide synthesis and drug design.

Recent studies have focused on the synthesis and optimization of this compound to enhance its stability, bioavailability, and therapeutic efficacy. Researchers have employed advanced techniques such as solid-phase peptide synthesis (SPPS) and high-performance liquid chromatography (HPLC) to achieve high purity and yield. The compound's ability to act as a building block for peptide conjugates has been particularly noteworthy, enabling the development of targeted drug delivery systems and diagnostic agents.

One of the key findings from recent research is the compound's role in modulating protein-protein interactions (PPIs). PPIs are critical in numerous biological processes, and their dysregulation is often associated with diseases such as cancer and neurodegenerative disorders. The pyrimidine moiety in the compound has been shown to interact with specific protein domains, making it a potential candidate for the development of PPI inhibitors. This opens up new avenues for the treatment of diseases that have been traditionally difficult to target with small molecules.

In addition to its therapeutic potential, the compound has also been investigated for its applications in chemical biology. Its fluorescent properties, attributed to the Fmoc group, make it a useful tool for labeling and tracking biomolecules in cellular and molecular studies. Recent work has demonstrated its utility in fluorescence microscopy and flow cytometry, providing researchers with a versatile probe for studying biological systems.

Despite these advancements, challenges remain in the clinical translation of this compound. Issues such as metabolic stability, off-target effects, and scalability of synthesis need to be addressed to fully realize its therapeutic potential. Ongoing research is focused on optimizing the compound's pharmacokinetic and pharmacodynamic properties, as well as exploring its interactions with biological targets in greater detail.

In conclusion, 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyrimidin-5-yl}formamido)-2-methylbutanoic acid (CAS: 2649057-56-5) represents a promising candidate in the field of chemical biology and medicinal chemistry. Its unique structural features and versatile applications make it a valuable tool for drug development and biological research. Continued efforts to overcome existing challenges will be crucial in unlocking its full potential and advancing its clinical applications.